2-(4-tert-Butylphenyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 2-(4-tert-butylphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C18H17NO2/c1-18(2,3)13-10-8-12(9-11-13)16-19-15-7-5-4-6-14(15)17(20)21-16/h4-11H,1-3H3
• InChI Key: INMWPCXDYPLTBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)O2
• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol

Description

The compound “2-(4-tert-Butylphenyl)-4H-3,1-benzoxazin-4-one” is a complex organic molecule. It contains a benzoxazinone group, which is a type of heterocyclic compound, and a tert-butylphenyl group, which is a type of aromatic compound.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as “2-(4-(tert-Butyl)phenyl)acetic acid” are commercially available. The synthesis of related compounds often involves reactions like Friedel-Crafts acylation, electrophilic aromatic substitution, and others.

Scientific Research Applications

Organic Synthesis and Intermediates

• 2-(4-tert-Butylphenyl)-4H-3,1-benzoxazin-4-one serves as an essential raw material and intermediate in organic synthesis. .

Difluoromethylation Reagent

• In recent years, the compound has gained attention as an efficient difluoromethylation reagent. .

Mechanism of Action

The mechanism of action of this compound is not known as it seems to be less studied.

Synthesis routes and methods I

Procedure details

To a stirred solution of anthranilic acid (34.3 g, 250 mmol) in pyridine (400 mL) was added 4-tert-butylbenzoyl chloride (94 mL, 500 mL) dropwise via an addition funnel. After stirring for 12 h, the solution was poured onto a slurry of ice and 2 N aqueous hydrochloric acid (100 mL). The mixture was extracted with dichloromethane and the organic extract was concentrated in vacuo. The residue was dissolved in fresh dichloromethane, washed once with 2 N aqueous hydrochloric acid, once with saturated aqueous sodium chloride solution, twice with saturated aqueous sodium bicarbonate solution, three times with water, dried (magnesium sulfate), filtered, and concentrated in vacuo. The residue was crystallized from ether/hexanes to give an initial crop of 15.2 g (22%) of the title compound as an off-white solid, followed by additional crops totalling 16.9 g (24%).

Synthesis routes and methods II

Procedure details

To a stirring mixture of the 2-(4-tert-butylbenzoylamino)benzoic acid (9.5 g, 32 mmol), CH2Cl2 (200 mL) and 2 drops of DMF was added 2 M oxalyl chloride in CH2Cl2 (19 mL). After stirring at ambient temperature for 45 minutes, the mixture was concentrated under vacuum to an oil, redissolved in 100 mL CH2Cl2 and cooled to 0° C. To this was added triethylamine (3.3 g, 33 mmol) at 0° C. for 1 hour. The solvent was removed in vacuo and the residue purified by flash chromatrography using hexanes/EtOAc to give 8.6 g (96%) of a white powder.